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Compound of Interest

Compound Name: PFI-90

Cat. No.: B15583005

Essential Safety and Handling Guide for PFI-90

This guide provides critical safety and logistical information for researchers, scientists, and drug
development professionals handling PFI-90. The following procedures and recommendations
are designed to ensure safe operational use and disposal of this selective histone demethylase
inhibitor.

Immediate Safety and Personal Protective
Equipment

According to the Safety Data Sheet (SDS) provided by Cayman Chemical, PFI-90 is not
classified as a hazardous substance according to the Globally Harmonized System (GHS). The
SDS indicates that for handling and personal protection, "No special measures required"[1].

However, as a standard laboratory practice when handling any chemical, it is recommended to
wear appropriate personal protective equipment (PPE) to minimize any potential risk.

Recommended Personal Protective Equipment (PPE):
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Equipment

Specification

Purpose

Eye Protection

Safety glasses with side

shields or goggles

Protects eyes from potential

splashes.

Hand Protection

Nitrile or latex gloves

Prevents direct skin contact.

Body Protection

Laboratory coat

Protects clothing and skin from

accidental spills.

Operational Plans: Handling and Storage

Proper handling and storage are crucial for maintaining the integrity of PFI-90 and ensuring a

safe laboratory environment.

Parameter

Guideline

Source

Storage Temperature

Store at -20°C.

Cayman Chemical

Shipping Conditions

Shipped at room temperature
within the continental US;
conditions may vary for other

locations.

Cayman Chemical

Stability

Stable for at least 2 years

when stored as directed.

MOLNOVA

Handling

Avoid breathing dust, fumes,
gas, mist, vapors, or spray.
Avoid prolonged or repeated

exposure.

Cayman Chemical

Disposal Plan

Dispose of PFI-90 and any contaminated materials in accordance with local, state, and federal

regulations. It is recommended to consult with your institution's environmental health and safety

(EHS) department for specific disposal protocols. Do not allow the substance to enter sewers

or surface and ground water[1].
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Mechanism of Action: PFI-90 Signaling Pathway

PFI-90 is a selective inhibitor of the histone demethylase KDM3B.[2][3] It disrupts the
oncogenic activity of the PAX3-FOXO1 fusion protein, a key driver in certain cancers like
fusion-positive rhabdomyosarcoma.[4][5] This inhibition leads to increased histone methylation,
ultimately inducing apoptosis (programmed cell death) and myogenic differentiation in cancer
cells.[2][3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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